Cas no 180727-22-4 (1H-1,2,4-Triazol-3-amine, 5-[(phenylmethyl)sulfinyl]-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-[(phenylmethyl)sulfinyl]-
• CAS No: 180727-22-4
• MF: C₉H₁₀N₄OS
• MW: 222.266899585724
• CID: 1377657
• PubChem ID: 9964531
• Update Time: 2025-04-20

1H-1,2,4-Triazol-3-amine, 5-[(phenylmethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-[(phenylmethyl)sulfinyl]-
• 180727-22-4
• 3-phenylmethanesulfinyl-1H-1,2,4-triazol-5-amine
• LS-12086
• AKOS002684115
• ALBB-032523
• STL560435
• 3-(benzylsulfinyl)-1H-1,2,4-triazol-5-amine

• Inchi： 1S/C9H10N4OS/c10-8-11-9(13-12-8)15(14)6-7-4-2-1-3-5-7/h1-5H,6H2,(H3,10,11,12,13)
• InChI Key： NSWXEKBALYZONX-UHFFFAOYSA-N
• SMILES： S(C1=NC(N)=NN1)(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 222.0577
• Monoisotopic Mass: 222.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 84.66